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Compound of Interest

Compound Name: Methomyl-d3
CAS No.: 19928-35-9
Cat. No.: B7821746
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of the
Methomyl-d3 standard. It is intended to serve as a detailed resource for researchers and
scientists utilizing this internal standard in quantitative analyses. This document outlines the
material's specifications, detailed experimental protocols for its characterization, and visual
representations of its mechanism of action and analytical workflow.

Quantitative Data Summary

The following tables summarize the key quantitative data for the Methomyl-d3 analytical
standard, based on information from various suppliers.[1] Batch-specific data, such as the
exact purity and isotopic enrichment, are typically provided on the Certificate of Analysis
accompanying a specific lot.

Table 1: General Information
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Parameter Value Reference
N-[[(methyl-d3-
amino)carbonyl]oxy]-

Chemical Name _) _ .y.] y.] [2]
ethanimidothioic acid, methyl
ester

CAS Number 1398109-07-3 [2]

Molecular Formula CsH7D3N202S [2]

Molecular Weight 165.2 g/mol [2]

Table 2: Physical and Chemical Properties

Parameter Value Reference

Physical State Solid [2]
White to off-white crystalline

Appearance _
solid

Melting Point 78-79°C

N Chloroform: slightly soluble;

Solubility _ (2]
Methanol: slightly soluble

Storage Temperature -20°C

Table 3: Analytical Specifications
Parameter Specification Reference
Purity >98% [1]

Isotopic Enrichment

>99% deuterated forms (di-ds)

[2]

Intended Use

Internal standard for the
quantification of methomyl by
GC- or LC-MS

[2]
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Experimental Protocols

Detailed methodologies for the analysis of Methomyl-d3 are crucial for its proper application as
an internal standard. The following protocols are based on established methods for the analysis
of Methomyl.[3][4][5]

High-Performance Liquid Chromatography (HPLC) with
UV Detection

This method is suitable for determining the purity of the Methomyl-d3 standard.
Instrumentation:

e HPLC system with a UV detector

e C18 analytical column (e.g., 25 cm x 4.6 mm, 5 pm particle size)[3]

o Data acquisition and processing software

Reagents:

o Acetonitrile, HPLC grade[3]

o Water, HPLC grade[3]

o Methomyl-d3 standard

Procedure:

o Standard Preparation: Accurately weigh a small amount of the Methomyl-d3 standard and
dissolve it in acetonitrile to prepare a stock solution of a known concentration. Prepare a
series of working standards by diluting the stock solution with acetonitrile.[3]

o Chromatographic Conditions:

o Mobile Phase: Isocratic elution with a mixture of acetonitrile and water. The exact ratio
should be optimized to achieve good separation.
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[e]

Flow Rate: 1.0 mL/min[3]

o

Column Temperature: Ambient

[¢]

Detection Wavelength: 234 nm

[¢]

Injection Volume: 10 pL

e Analysis: Inject the working standards and a blank (acetonitrile) into the HPLC system to
establish a calibration curve and confirm the absence of interfering peaks. Inject the sample
solution of Methomyl-d3.

o Data Processing: Determine the peak area of Methomyl-d3 in the sample chromatogram.
Calculate the purity by comparing the peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is employed for the confirmation of identity and to assess the isotopic enrichment
of the Methomyl-d3 standard.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for pesticide analysis (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 pum film
thickness)

o Data acquisition and processing software
Reagents:

o Acetonitrile, HPLC grade

e Methomyl-d3 standard

Procedure:

o Sample Preparation: Prepare a dilute solution of the Methomyl-d3 standard in acetonitrile.
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e GC-MS Conditions:

o

Inlet Temperature: 250°C
o Injection Mode: Splitless
o Carrier Gas: Helium at a constant flow rate

o Oven Temperature Program: Start at a suitable initial temperature (e.g., 70°C), hold for a
short period, then ramp to a final temperature (e.g., 280°C).

o MS Transfer Line Temperature: 280°C
o lon Source Temperature: 230°C
o lonization Mode: Electron lonization (El) at 70 eV

o Mass Analyzer: Scan a mass range that includes the molecular ions of Methomyl and
Methomyl-d3 (e.g., m/z 50-200).

o Data Analysis:

o ldentity Confirmation: Compare the obtained mass spectrum of the analyte with a
reference spectrum of Methomyl.

o Isotopic Enrichment: Determine the relative abundances of the molecular ion peaks
corresponding to Methomyl-d3 and any unlabeled Methomyl. The isotopic enrichment is
calculated from the ratio of these peak areas.

Visualizations

The following diagrams illustrate the mechanism of action of Methomyl and a typical
experimental workflow for its use as an internal standard.
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Mechanism of Acetylcholinesterase Inhibition by Methomyl.
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General Workflow for Analyte Quantification using an Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdnisotopes.com [cdnisotopes.com]

e 2. Igcstandards.com [lgcstandards.com]

e 3. osha.gov [osha.gov]

e 4. tools.thermofisher.com [tools.thermofisher.com]

¢ 5. Determination of methomyl in the stomach contents of baited wildlife by gas
chromatography-mass spectrometry - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Methomyl-d3
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821746/docs#technical-guide-certificate-of-analysis-
for-methomyl-d3-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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